![molecular formula C10H21N3 B1300328 1-Methyl-4-(piperidin-4-yl)piperazine CAS No. 53617-36-0](/img/structure/B1300328.png)
1-Methyl-4-(piperidin-4-yl)piperazine
Overview
Description
1-Methyl-4-(piperidin-4-yl)piperazine is a compound with the molecular formula C10H21N3 and a molecular weight of 183.3 . It is used both as a reagent and building block in several synthetic applications .
Synthesis Analysis
While specific synthesis methods for 1-Methyl-4-(piperidin-4-yl)piperazine were not found in the search results, it is known to be used as an intermediate in various synthetic applications . It is also used as a catalyst for many condensation reactions .Molecular Structure Analysis
The InChI code for 1-Methyl-4-(piperidin-4-yl)piperazine is 1S/C10H21N3/c1-12-6-8-13(9-7-12)10-2-4-11-5-3-10/h10-11H,2-9H2,1H3 . The canonical SMILES structure is CN1CCN(CC1)C2CCNCC2 .Physical And Chemical Properties Analysis
1-Methyl-4-(piperidin-4-yl)piperazine is a solid at room temperature . It has a molecular weight of 183.29 g/mol . The compound has a hydrogen bond donor count of 1 .Scientific Research Applications
Nanotechnology
Lastly, 1-Methyl-4-(piperidin-4-yl)piperazine may be explored in the field of nanotechnology for the synthesis of novel nanomaterials, potentially contributing to advancements in electronics, drug delivery systems, and more.
Each of these applications leverages the unique chemical structure of 1-Methyl-4-(piperidin-4-yl)piperazine to fulfill specific roles in scientific research and industrial processes . The compound’s versatility and reactivity make it a valuable asset across multiple fields of study and application.
Safety and Hazards
Mechanism of Action
Target of Action
It is used as a reagent in the preparation of wee1 inhibitors , which suggests that it may interact with the Wee1 kinase, a protein that plays a crucial role in cell cycle regulation.
Mode of Action
Given its use in the synthesis of wee1 inhibitors , it can be inferred that it may interact with the Wee1 kinase, potentially inhibiting its activity and thereby affecting cell cycle progression.
properties
IUPAC Name |
1-methyl-4-piperidin-4-ylpiperazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21N3/c1-12-6-8-13(9-7-12)10-2-4-11-5-3-10/h10-11H,2-9H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRYYJGQKVGZGSB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2CCNCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21N3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30912521 | |
Record name | 1-Methyl-4-(piperidin-4-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30912521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
183.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
99726-99-5, 53617-36-0 | |
Record name | 1-Methyl-4-(piperidin-4-yl)piperazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30912521 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-methyl-4-(piperidin-4-yl)piperazine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 99726-99-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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